1-(4-nitrophenyl)-1H-benzimidazole

• IUPAC Name: 1-(4-nitrophenyl)benzimidazole
• InChI: InChI=1S/C13H9N3O2/c17-16(18)11-7-5-10(6-8-11)15-9-14-12-3-1-2-4-13(12)15/h1-9H
• InChI Key: FLQZDRHGMHQDHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H9N3O2
• DSSTOX Substance ID: DTXSID70401969
• Molecular Weight: 239.23 g/mol
• CAS RN: 22492-14-4

Description

The compound “1-(4-nitrophenyl)-1H-benzimidazole” belongs to the class of organic compounds known as benzimidazoles. Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring. Imidazole is a five-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1 and 3 positions.

Synthesis Analysis

While specific synthesis methods for “1-(4-nitrophenyl)-1H-benzimidazole” are not available, benzimidazoles are generally synthesized through the reaction of o-phenylenediamine with carboxylic acids in the presence of a condensing agent.

Molecular Structure Analysis

The molecular structure of “1-(4-nitrophenyl)-1H-benzimidazole” would consist of a benzimidazole core with a nitrophenyl group attached at the 1-position. The presence of the nitro group would make the compound electron-deficient, potentially affecting its reactivity.

Chemical Reactions Analysis

The nitro group in “1-(4-nitrophenyl)-1H-benzimidazole” could potentially undergo reduction reactions to form amines. Additionally, the compound could participate in various organic reactions typical of benzimidazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(4-nitrophenyl)-1H-benzimidazole” would depend on its specific structure. Generally, benzimidazoles are crystalline solids at room temperature.

Scientific Research Applications

Anticancer Research:

• . These compounds exhibit promising cytotoxic activity and may serve as leads for novel cancer therapies.

Antifungal Agents:

Antituberculosis Compounds:

Anti-inflammatory Applications:

Bioimaging Agents:

Coordination Chemistry

• . Their ability to coordinate with metal ions opens avenues for designing new materials and catalysts.

Synthetic Intermediates

• 1-(4-nitrophenyl)-1H-benzimidazole serves as a versatile synthetic intermediate. .

Safety and Hazards

While specific safety and hazard data for “1-(4-nitrophenyl)-1H-benzimidazole” is not available, compounds containing nitro groups can be potentially explosive and should be handled with care. Always refer to the material safety data sheet (MSDS) for the specific compound for detailed safety information.

Mechanism of Action

Target of Action

Similar compounds such as n′-phenyl pyridylcarbohydrazides have been reported to inhibit succinate dehydrogenase (sdh), a key enzyme in the citric acid cycle . Indole derivatives, which share structural similarities with benzimidazole, have been found to bind with high affinity to multiple receptors, indicating potential for diverse biological activities .

Mode of Action

It’s plausible that it interacts with its targets through hydrogen bonding, carbon-hydrogen bonding, π-alkyl, amide-π stacking, and f–n and f–h interactions, similar to other compounds with nitrophenyl groups .

Biochemical Pathways

For instance, 2-chloro-4-nitrophenol is degraded via the 1,2,4-benzenetriol pathway in certain bacteria . Other compounds, such as 4-nitrophenyl butyrate, have been used to study lipid metabolism and protein interactions .

Pharmacokinetics

A study on p-nitrophenyl hydrazones, which are structurally similar, suggests that these compounds have excellent pharmacokinetic profiles and are safe .

Result of Action

Similar compounds have been shown to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

The action of 1-(4-nitrophenyl)-1H-benzimidazole can be influenced by environmental factors. For instance, the catalytic reduction of 4-nitrophenol, a related compound, is significantly affected by the solvent used in the reaction . The addition of alcohols to the reaction mixture can dramatically decrease the reaction rate .